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Compound of Interest

Compound Name: Disperse red 86

Cat. No.: B1580897 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Disperse Red 86 (CAS No.

81-68-5). The following procedures are based on general best practices for handling disperse

dyes and available data for Disperse Red 86.

Physical and Chemical Properties
Property Value

CAS Number 81-68-5[1][2]

Molecular Formula C22H18N2O5S[3]

Molecular Weight 422.5 g/mol [3]

Appearance Peach-pink to blue-light pink powder[4]

Synonyms

C.I. Disperse Red 86, N-(4-amino-9,10-dihydro-

3-methoxy-9,10-dioxo-1-anthracenyl)-4-methyl-

benzenesulfonamide[1][2]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is critical to minimize exposure and ensure personal safety

when handling Disperse Red 86.
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Equipment Specifications

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves for tears or holes before and

during use.

Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities, chemical-resistant

coveralls may be necessary.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended. Always work in a well-

ventilated area or under a chemical fume hood.

[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Conduct all weighing and handling of Disperse Red 86 powder inside a chemical fume hood

to control dust.

Use anti-static weighing paper to prevent dispersal of the powder.

Keep the container of Disperse Red 86 tightly sealed when not in use.[6]

2. Dissolving the Dye:

Disperse Red 86 has low water solubility.[2] To prepare a solution, slowly add the weighed

powder to the solvent to avoid clumping and dust generation.
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A small amount of a dispersing agent may be necessary for aqueous solutions.[7]

Alternatively, an initial stock solution can be prepared in an organic solvent like acetone and

then diluted.[7]

Use a magnetic stirrer to aid in dissolution and ensure a homogenous mixture.

3. Experimental Use:

Clearly label all containers with the contents, concentration, and date.

Avoid all personal contact, including inhalation of dust or aerosols.[6]

Do not eat, drink, or smoke in the laboratory area where Disperse Red 86 is being handled.

[5][6]

Wash hands thoroughly with soap and water after handling the dye, even if gloves were

worn.[5][6]

Disposal Plan
Proper disposal of Disperse Red 86 and its containers is crucial to prevent environmental

contamination.

1. Waste Collection:

Collect all waste containing Disperse Red 86, including unused solutions, contaminated

labware, and used PPE, in a designated and clearly labeled hazardous waste container.

Do not discharge Disperse Red 86 solutions into the sewer or waterways.[5][6]

2. Container Decontamination and Disposal:

For empty containers, triple rinse with a suitable solvent. Collect the rinsate as hazardous

waste.

Puncture the empty and rinsed containers to prevent reuse.[6]

3. Final Disposal:
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All waste must be handled in accordance with local, state, and federal regulations.[6]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Experimental Workflow for Handling Disperse Red
86
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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